![molecular formula C29H38N8O2 B607442 (S,E)-N-(1-((5-(2-((4-Cyanophenyl)amino)-4-(propylamino)pyrimidin-5-yl)pent-4-yn-1-yl)amino)-1-oxopropan-2-yl)-4-(dimethylamino)-N-methylbut-2-enamide CAS No. 1472797-69-5](/img/structure/B607442.png)
(S,E)-N-(1-((5-(2-((4-Cyanophenyl)amino)-4-(propylamino)pyrimidin-5-yl)pent-4-yn-1-yl)amino)-1-oxopropan-2-yl)-4-(dimethylamino)-N-methylbut-2-enamide
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Overview
Description
FF-10101-01 is a novel, irreversible inhibitor of Fms-like tyrosine kinase 3 (FLT3), a receptor tyrosine kinase. This compound has shown significant efficacy against acute myeloid leukemia (AML) cells harboring FLT3 mutations, including those resistant to other FLT3 inhibitors . The compound forms a covalent bond with the cysteine residue at position 695 of FLT3, leading to selective and potent inhibition of the kinase .
Scientific Research Applications
FF-10101-01 has been extensively studied for its applications in treating acute myeloid leukemia (AML) with FLT3 mutations . It has shown high efficacy against various mutant forms of FLT3, including those resistant to other inhibitors like quizartinib . The compound has also been evaluated in clinical trials for its potential to improve outcomes in patients with relapsed or refractory AML . Additionally, FF-10101-01 has shown promise in reducing immunosuppressive tumor-associated macrophages and augmenting tumor antigen-specific T cell responses, thereby generating an immunostimulatory tumor microenvironment .
Mechanism of Action
Target of Action
FF-10101 is a novel compound that targets Fms-like tyrosine kinase 3 (FLT3), a receptor tyrosine kinase . FLT3 is the most frequent genetic alteration in acute myeloid leukemia (AML) and is associated with a poor prognosis . The mutations in FLT3 cause its constitutive activation, leading to autonomous cell proliferation and activation .
Mode of Action
FF-10101 is an irreversible inhibitor of FLT3 . It covalently binds to a cysteine residue (C695) near the active site of FLT3, thereby irreversibly inhibiting receptor signaling . This unique binding confers high selectivity and inhibitory activity against FLT3 kinase .
Biochemical Pathways
The activation of FLT3 induces multiple intracellular signaling molecules, leading to autonomous cell proliferation and activation . FF-10101 effectively inhibits these signaling pathways, thereby suppressing the growth of AML cells harboring FLT3 mutations .
Pharmacokinetics
It has been shown to have high efficacy against AML cells with FLT3 mutations, including those resistant to other FLT3 inhibitors .
Result of Action
FF-10101 shows potent growth inhibitory effects on human AML cell lines harboring FLT3 internal tandem duplication (FLT3-ITD), and all tested types of mutant FLT3-expressing cells, including those with mutations resistant to other FLT3 inhibitors . In mouse models, orally administered FF-10101 showed significant growth inhibitory effects on cells expressing certain FLT3-ITD mutations . Furthermore, FF-10101 potently inhibited the growth of primary AML cells harboring either FLT3-ITD or FLT3-D835 mutation in vitro and in vivo .
Action Environment
FF-10101 can potentially address resistance mechanisms associated with growth factors present in the bone marrow microenvironment . It is vulnerable to mutation at c695, the amino acid required for covalent flt3 binding . This suggests that the action, efficacy, and stability of FF-10101 can be influenced by the genetic makeup of the tumor cells and the surrounding microenvironment .
Biochemical Analysis
Biochemical Properties
FF-10101 has selective and potent inhibitory activities against FLT3 by forming a covalent bond to the C695 residue . This unique binding brings high selectivity and inhibitory activity against FLT3 kinase .
Cellular Effects
FF-10101 shows potent growth inhibitory effects on human AML cell lines harboring FLT3 internal tandem duplication (FLT3-ITD), MOLM-13, MOLM-14, and MV4-11, and all tested types of mutant FLT3-expressing 32D cells including quizartinib-resistant mutations at D835, Y842, and F691 residues in the FLT3 kinase domain .
Molecular Mechanism
The co-crystal structure of FLT3 protein bound to FF-10101 revealed the formation of a covalent bond between FF-10101 and the cysteine residue at 695 of FLT3 . This unique binding mechanism results in high selectivity and inhibitory activity against FLT3 kinase .
Temporal Effects in Laboratory Settings
In mouse subcutaneous implantation models, orally administered FF-10101 showed significant growth inhibitory effect on FLT3-ITD-D835Y- and FLT3-ITD-F691L–expressing 32D cells .
Chemical Reactions Analysis
FF-10101-01 undergoes covalent bonding reactions, particularly with the cysteine residue at position 695 of FLT3 . This reaction is crucial for its irreversible inhibition of the kinase. The compound is designed to be minimally vulnerable to resistance induced by FLT3 ligand . Major products formed from these reactions include the inhibited FLT3 kinase complex.
Comparison with Similar Compounds
FF-10101-01 is unique in its irreversible inhibition of FLT3 through covalent bonding with the cysteine residue . Similar compounds include quizartinib and gilteritinib, which are also FLT3 inhibitors but are susceptible to resistance mutations . FF-10101-01 has shown efficacy against a broader range of FLT3 mutations, including those resistant to other inhibitors .
Properties
1472797-69-5 | |
Molecular Formula |
C29H38N8O2 |
Molecular Weight |
530.7 g/mol |
IUPAC Name |
N-[1-[5-[2-(4-cyanoanilino)-4-(propylamino)pyrimidin-5-yl]pent-4-ynylamino]-1-oxopropan-2-yl]-4-(dimethylamino)-N-methylbut-2-enamide |
InChI |
InChI=1S/C29H38N8O2/c1-6-17-31-27-24(21-33-29(35-27)34-25-15-13-23(20-30)14-16-25)11-8-7-9-18-32-28(39)22(2)37(5)26(38)12-10-19-36(3)4/h10,12-16,21-22H,6-7,9,17-19H2,1-5H3,(H,32,39)(H2,31,33,34,35) |
InChI Key |
HJFSVYUFOXAVAA-UHFFFAOYSA-N |
Isomeric SMILES |
CCCNC1=NC(=NC=C1C#CCCCNC(=O)[C@H](C)N(C)C(=O)/C=C/CN(C)C)NC2=CC=C(C=C2)C#N |
SMILES |
CCCNC1=NC(=NC=C1C#CCCCNC(=O)C(C)N(C)C(=O)C=CCN(C)C)NC2=CC=C(C=C2)C#N |
Canonical SMILES |
CCCNC1=NC(=NC=C1C#CCCCNC(=O)C(C)N(C)C(=O)C=CCN(C)C)NC2=CC=C(C=C2)C#N |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
FF-10101; FF 10101; FF10101. |
Origin of Product |
United States |
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